4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid

• Molecular Formula: C22H14ClNO5S
• Molecular Weight: 439.9 g/mol
• IUPAC Name: 4-[5-[(Z)-(3-benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-chlorobenzoic acid
• InChI: InChI=1S/C22H14ClNO5S/c23-17-10-14(6-8-16(17)21(26)27)18-9-7-15(29-18)11-19-20(25)24(22(28)30-19)12-13-4-2-1-3-5-13/h1-11H,12H2,(H,26,27)/b19-11-
• InChI Key: VJGOGCZSGFETGL-ODLFYWEKSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)C(=O)O)Cl)/SC2=O
• SMILES: C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)C(=O)O)Cl)SC2=O

Description

4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid is a chemical compound that has been studied for its potential applications in scientific research. This compound has shown promise in various areas of study, including biochemistry and physiology. In

Mechanism of Action

The mechanism of action of 4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid is not fully understood. However, it is believed that the compound exerts its anti-inflammatory and antioxidant effects by modulating various signaling pathways in the body. The compound has been shown to inhibit the expression of pro-inflammatory cytokines and enzymes, as well as to scavenge free radicals and reactive oxygen species.
Biochemical and Physiological Effects
4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid has been shown to have various biochemical and physiological effects. The compound has been shown to reduce the levels of pro-inflammatory cytokines and enzymes, such as interleukin-1β and cyclooxygenase-2, in vitro and in vivo. Additionally, the compound has been shown to scavenge free radicals and reactive oxygen species, thereby reducing oxidative stress and cell damage.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid in lab experiments include its anti-inflammatory and antioxidant properties, as well as its potential use as a fluorescent probe for the detection of metal ions. However, the limitations of using this compound include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of 4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid. One potential direction is the further investigation of its anti-inflammatory and antioxidant properties for the treatment of various diseases, such as cancer and neurodegenerative disorders. Additionally, the compound could be further studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Further optimization of the synthesis method could also be explored to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid involves the reaction of 2-chlorobenzoic acid with 5-(2-furyl)-2-methyl-4-oxo-2-thioxo-1,3-thiazolidine-3-carboxaldehyde and benzylamine. The reaction is carried out in the presence of a catalyst and under specific conditions to yield the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

4-{5-[(3-Benzyl-2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]-2-furyl}-2-chlorobenzoic acid has been studied for its potential applications in scientific research. The compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. Additionally, the compound has been studied for its potential use as a fluorescent probe for the detection of metal ions.